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Compound of Interest

6-Chloro-2-hydrazino-1,3-
Compound Name:
benzoxazole

Cat. No.: B1359249

Introduction and Strategic Overview

6-Chloro-2-hydrazino-1,3-benzoxazole is a crucial heterocyclic building block in medicinal
chemistry, frequently utilized as a precursor for the synthesis of more complex molecules with
potential therapeutic activities. Its structure, featuring a reactive hydrazino group appended to a
stable benzoxazole core, makes it an ideal starting point for constructing diverse compound
libraries.

The synthesis of this target molecule is not a single-step process but rather a multi-step
sequence that hinges on the formation of a key intermediate: a 6-chlorobenzoxazole ring
activated at the 2-position with a suitable leaving group. This activated intermediate is then
subjected to nucleophilic substitution by hydrazine. Our analysis identifies two primary,
industrially relevant, and field-proven synthetic strategies, both originating from the same
fundamental starting material, 5-chloro-2-aminophenol.

Retrosynthetic Analysis

A logical disconnection of the target molecule reveals the strategic importance of the C2-N
bond formed in the final step. The hydrazino moiety can be installed by displacing a leaving
group (LG) at the 2-position of the 6-chlorobenzoxazole core. This leads to two principal
intermediate classes: 2-halo or 2-thioether derivatives, which in turn are synthesized from 5-
chloro-2-aminophenol.
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5-Chloro-2-aminophenol

Step 1: Urea or Phosgene equivalent
(Cyclization)

6-Chloro-1,3-benzoxazol-2(3H)-one 5-Chloro-2-aminophenol
Step 2: PCI5 or SOCI2 Step 1: NaCS3 or CS2/Base
(Chlorination) (Thiolation/Cyclization)
2,6-Dichlorobenzoxazole 6-Chloro-2-mercaptobenzoxazole
Step 3: NH2NH2-H20 Step 2: NH2NH2-H20
(Hydrazinolysis) (Hydrazinolysis)
6-Chloro-2-hydrazino-1,3-benzoxazole 6-Chloro-2-hydrazino-1,3-benzoxazole
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem

Our mission is to be the trusted global source of
essential and advanced chemicals, empowering
scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd
Ontario, CA 91761, United States
Phone: (601) 213-4426

Email: info@benchchem.com
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